![molecular formula C8H7FO3 B8678022 (7-Fluoro-benzo[1,3]dioxol-5-yl)-methanol](/img/structure/B8678022.png)
(7-Fluoro-benzo[1,3]dioxol-5-yl)-methanol
Cat. No. B8678022
M. Wt: 170.14 g/mol
InChI Key: NRLUSHXBTPUYEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08524767B2
Procedure details
To SOCl2 (20 mL) was added (7-fluoro-benzo[1,3]dioxol-5-yl)-methanol (0.80 g, 4.7 mmol) in portions at 0° C. The mixture was warmed to room temperature over 1 h and then was heated at reflux for 1 h. The excess SOCl2 was evaporated under reduced pressure to give the crude product, which was basified with saturated aqueous NaHCO3 to pH ˜7. The aqueous phase was extracted with EtOAc (50 mL×3). The combined organic layers were dried over Na2SO4 and evaporated under reduced pressure to give 6-chloromethyl-4-fluoro-benzo[1,3]dioxole (0.80 g, 92%), which was directly used in the next step.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:7]2[O:8][CH2:9][O:10][C:6]=2[CH:5]=[C:4]([CH2:11]O)[CH:3]=1.C([O-])(O)=O.[Na+].O=S(Cl)[Cl:20]>>[Cl:20][CH2:11][C:4]1[CH:3]=[C:2]([F:1])[C:7]2[O:8][CH2:9][O:10][C:6]=2[CH:5]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
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Step Two
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Name
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|
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Quantity
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0.8 g
|
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Type
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reactant
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Smiles
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FC1=CC(=CC2=C1OCO2)CO
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Name
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|
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Quantity
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20 mL
|
|
Type
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reactant
|
|
Smiles
|
O=S(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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at reflux for 1 h
|
|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The excess SOCl2 was evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the crude product, which
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
The aqueous phase was extracted with EtOAc (50 mL×3)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried over Na2SO4
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC=1C=C(C2=C(OCO2)C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.8 g | |
| YIELD: PERCENTYIELD | 92% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
